Cas no 32246-34-7 (Benzaldehyde,3-hydroxy-2,4-dimethoxy-)

• Product Name: Benzaldehyde,3-hydroxy-2,4-dimethoxy-
• CAS No: 32246-34-7
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 320440
• PubChem ID: 122570
• Update Time: 2025-04-24

Benzaldehyde,3-hydroxy-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-hydroxy-2,4-dimethoxy-
• 3-Hydroxy-2,4-dimethoxybenzaldehyde
• BCP34196
• NS00029242
• Benzaldehyde, 3-hydroxy-2,4-dimethoxy-
• DTXSID70185999
• 32246-34-7
• UJ879PD2FK
• EINECS 250-970-6
• UNII-UJ879PD2FK
• AKOS006274296
• SCHEMBL8043039
• 2,4-Dimethoxy-3-hydroxybenzaldehyde
• Trimetazidine Impurity 14
• 3-Hydroxy-2,4-dimethoxybenzaldehyde;2,4-Dimethoxy-3-hydroxybenzaldehyde

• Inchi： 1S/C9H10O4/c1-12-7-4-3-6(5-10)9(13-2)8(7)11/h3-5,11H,1-2H3
• InChI Key： COBXDAOIDYGHGK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C=O)OC)O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 327°Cat760mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.567
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Benzaldehyde,3-hydroxy-2,4-dimethoxy-

Exploring Benzaldehyde,3-hydroxy-2,4-dimethoxy- (CAS No. 32246-34-7): Properties, Applications, and Market Insights

Benzaldehyde,3-hydroxy-2,4-dimethoxy- (CAS No. 32246-34-7) is a specialized aromatic aldehyde derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique hydroxy and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C9H10O4, combines the reactivity of benzaldehyde with the enhanced solubility and stability imparted by the substituted groups.

One of the most searched questions about Benzaldehyde,3-hydroxy-2,4-dimethoxy- revolves around its synthetic applications. Researchers and manufacturers frequently inquire about its role in the production of flavonoids, pharmaceutical intermediates, and natural product analogs. Recent studies highlight its utility in constructing complex molecular frameworks, particularly in the development of antioxidant and anti-inflammatory agents. This aligns with the growing consumer demand for plant-derived bioactive compounds, a trend that has surged in the nutraceutical and cosmeceutical markets.

The physicochemical properties of Benzaldehyde,3-hydroxy-2,4-dimethoxy- make it a valuable candidate for green chemistry initiatives. With a melting point range of 80-85°C and moderate solubility in polar solvents, it offers advantages in sustainable synthesis protocols. Industry professionals often search for eco-friendly alternatives to traditional reagents, and this compound's biodegradability profile positions it as a promising option.

In the flavor and fragrance industry, Benzaldehyde,3-hydroxy-2,4-dimethoxy- has emerged as a subject of interest due to its potential to contribute unique olfactory characteristics. While not as widely used as simpler benzaldehyde derivatives, its modified structure allows for the creation of novel aroma molecules with enhanced stability and longevity. This application taps into the booming market for custom fragrance compounds in premium personal care products.

The analytical characterization of Benzaldehyde,3-hydroxy-2,4-dimethoxy- frequently appears in scientific queries. Modern techniques such as HPLC-MS and NMR spectroscopy are commonly employed to verify its purity and structure. Quality control remains a critical concern for purchasers, who often search for certified reference standards of this compound to ensure reproducibility in their research and production processes.

Market trends indicate growing interest in Benzaldehyde,3-hydroxy-2,4-dimethoxy- from specialty chemical suppliers. The compound's niche applications in material science, particularly in the development of functional polymers and advanced coatings, have expanded its commercial relevance. Suppliers catering to the research and development sector report increasing demand for small-scale quantities of high-purity material.

From a regulatory perspective, Benzaldehyde,3-hydroxy-2,4-dimethoxy- benefits from favorable safety profiles compared to many synthetic intermediates. This aspect is particularly important for formulators seeking REACH-compliant ingredients for European markets. The compound's status as a non-hazardous chemical under standard handling conditions makes it attractive for laboratories and production facilities with stringent safety requirements.

Emerging research directions for Benzaldehyde,3-hydroxy-2,4-dimethoxy- include its potential in agrochemical formulations and biocatalysis. The compound's structural features suggest possible applications in plant growth regulation and as a precursor for enzyme-mediated transformations. These developments align with current industry focus on precision agriculture and biotechnological solutions.

For researchers working with Benzaldehyde,3-hydroxy-2,4-dimethoxy-, proper storage conditions remain a frequently asked topic. Best practices recommend protection from light and moisture, with optimal stability achieved at temperatures below 25°C. These handling considerations are crucial for maintaining the compound's integrity during long-term storage and transportation.

The future outlook for Benzaldehyde,3-hydroxy-2,4-dimethoxy- appears promising, with potential expansions into electronic materials and renewable energy applications. Its electron-rich aromatic system makes it a candidate for investigation in organic semiconductors and photovoltaic materials, areas that are receiving substantial research investment worldwide.